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Compound of Interest

Compound Name: 4-lodopiperidine hydrochloride

Cat. No.: B2615421

An In-depth Technical Guide to the Safe Handling of 4-lodopiperidine Hydrochloride

Executive Summary

4-lodopiperidine hydrochloride (CAS No. 1353979-67-5) is a vital heterocyclic intermediate
in modern medicinal chemistry and drug development, frequently employed in the synthesis of
complex pharmaceutical agents, particularly those targeting the central nervous system.[1][2]
However, its utility is matched by significant toxicological risks, primarily classified as "Toxic if
swallowed" (H301).[3] This guide serves as a comprehensive technical resource for
researchers, chemists, and drug development professionals, providing an in-depth framework
for the safe handling, storage, and emergency management of this compound. The protocols
herein are designed to establish a self-validating system of safety, grounded in authoritative
data, to protect laboratory personnel and ensure experimental integrity.

Compound Identification and Physicochemical
Properties

Accurate identification and understanding of a compound's physical properties are foundational
to its safe handling. While comprehensive experimental data for 4-lodopiperidine
hydrochloride is limited, the properties can be inferred from available data and analogous
structures.
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Property Data Source(s)
CAS Number 1353979-67-5 [3][4][5]
Molecular Formula CsH11CIIN [3][6]
Molecular Weight 247.5 g/mol [31[6]

White to off-white
Appearance solid/crystalline powder [7]

(inferred)

Data not available; the related
Melting Point N-Boc-4-iodopiperidine melts [2][8]
at 44-51 °C.

Soluble in water (expected for
hydrochloride salt); the related

Solubility N-Boc analogue is slightly [7119]
soluble in water and soluble in
methanol.

GHS Hazard Classification and Toxicological Profile

Under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, as
adopted by OSHA, 4-lodopiperidine hydrochloride is categorized based on its acute toxicity.
[10][11]
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Hazard . Signal Hazard
Category Pictogram Source(s)
Class Word Statement
Acute Toxicity H301: Toxic if
Category 3 Danger [3]
(Oral) swallowed
Skin H315:
) ) Category 2 ] )
Corrosion/Irrit | Warning Causes skin [8]
) (Assumed) S
ation Irritation
) H319:
Serious Eye
] Category 2 ] Causes
Damage/Irrita | Warning ] [8]
) (Assumed) serious eye
tion L
irritation

Causality of Hazards: The primary and most severe hazard is acute oral toxicity.[3] The

classification "Toxic if swallowed" indicates that small quantities of the substance can cause

death or serious organ damage if ingested.[12][13] While specific LDso data is not published for

this compound, this classification implies a high degree of toxicity. The piperidine scaffold itself

can exhibit biological activity, and the presence of iodine, a heavy halogen, can further

modulate this toxicity.[7] Skin and eye irritation are common hazards for amine hydrochlorides

and halogenated organic compounds, arising from their ability to disrupt cell membranes and

proteins upon contact.[8]

GHS Hazard Profile: 4-Iodopiperidine Hydrochloride

4-lodopiperidine HCI

Primary Hazard

CAS: 1353979-67-5

Potential Hazard

Potential Hazard

Acute Toxicity (Oral)

Category 3
H301: Toxic if swallowed

Skin Irritation

Eye Irritation

Category 2 (Assumed)

Category 2 (Assumed)

H315: Causes skin irritation

H319: Causes serious eye irritation
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Caption: GHS Hazard Profile for 4-lodopiperidine Hydrochloride.

Engineering Controls and Personal Protective
Equipment (PPE)

To mitigate the identified hazards, a multi-layered system of controls is required, starting with
engineering controls and supplemented by rigorous PPE protocols.

Engineering Controls:

o Certified Chemical Fume Hood: All manipulations of 4-lodopiperidine hydrochloride,
including weighing, transfers, and additions to reaction vessels, must be performed inside a
certified chemical fume hood. This is the primary engineering control to prevent inhalation of
any dust or aerosols.[14]

e Proximity to Safety Equipment: The workstation must be in close proximity to a safety
shower and an eyewash station.[8]

Personal Protective Equipment (PPE): A complete PPE ensemble is mandatory. The selection
of specific materials is critical for chemical resistance.

e Hand Protection: Wear double-layered nitrile gloves. Nitrile provides good resistance to a
range of chemicals. The outer glove should be removed and replaced immediately upon any
suspected contamination. Always inspect gloves for integrity before use.[8]

o Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are
required. Standard safety glasses do not offer sufficient protection against potential splashes
or fine dust.[8]

» Body Protection: A flame-resistant laboratory coat, fully fastened, is required.

» Respiratory Protection: Not typically required when work is conducted within a certified fume
hood. However, a NIOSH-approved respirator with particulate filters may be necessary for
emergency situations or if there is a failure of engineering controls.[8]
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Preparation Phase

Verify Fume Hood Certification

Locate Emergency Equipment
(Eyewash, Shower)

Assemble All Necessary Glassware & Reagents

PPE Donning Sequence

Don Lab Coat

Don Inner Nitrile Gloves

Don Chemical Goggles

Don Outer Nitrile Gloves

Proceed to Handling

Chemical Handling (Inside Fume Hood)

Weigh Compound

'

Perform Transfer/Dissolution

'

Execute Reaction
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Caption: Workflow for Preparation and Safe Handling.
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Standard Operating Procedures for Safe Handling

Adherence to a strict, step-by-step protocol is crucial to minimize exposure risk.

o Preparation: Before retrieving the compound, complete all steps in the "Preparation Phase"
and "PPE Donning Sequence" outlined in the workflow diagram above.

e Weighing:
o Place a tared weigh boat on an analytical balance inside the chemical fume hood.

o Carefully transfer the approximate amount of 4-lodopiperidine hydrochloride from the
stock container to the weigh boat using a clean spatula.

o Securely close the stock container immediately.
o Record the exact weight.
 Dissolution/Transfer:
o Gently add the weighed solid to the reaction vessel or solvent-containing flask.

o Use a small amount of the reaction solvent to rinse the weigh boat, ensuring a complete
guantitative transfer.

o Dispose of the weigh boat and any contaminated items (e.g., weighing paper) into a
designated solid hazardous waste container.

e Post-Handling:

o

After completing the task, decontaminate the spatula and any surfaces with an appropriate
solvent.

o

Remove outer gloves and dispose of them in the solid hazardous waste.

[¢]

Remove remaining PPE in the correct order (lab coat, goggles, inner gloves).

[¢]

Wash hands thoroughly with soap and water.[8]
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Storage and Stability

Proper storage is essential to maintain the compound's purity and prevent hazardous
situations.

o Storage Conditions: Store at 2-8°C in a dark, dry, and well-ventilated area.[3] The container
must be kept tightly sealed.

o Causality: The recommendation for cold and dark storage is due to the potential light and
heat sensitivity of the carbon-iodine bond. Exposure can lead to degradation, releasing free
iodine and compromising sample integrity. The hydrochloride salt form can be hygroscopic;
hence, a dry environment and a tight seal are critical.

e Incompatibilities: Keep away from strong oxidizing agents and strong acids.[8]
Emergency Procedures

Immediate and correct response to an emergency can significantly mitigate harm.
Spill Response:

o Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or outside
of a containment device.

e Contain: If the spill is a small amount of solid within the fume hood, use an absorbent
material (e.g., sand or vermiculite) to cover it. Do not use combustible materials like paper
towels.

e Clean-up: Carefully sweep the contained material and absorbent into a designated
hazardous waste container. Decontaminate the area with detergent and water. Avoid creating
dust.[8][14]

e PPE: Full PPE, including respiratory protection if outside a fume hood, must be worn during
cleanup.

Fire Response:
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e The compound itself is not highly flammable, but thermal decomposition can release
hazardous gases like carbon oxides, nitrogen oxides, and hydrogen iodide/chloride.[8]

» For small fires, use a dry chemical, carbon dioxide, or foam extinguisher.
» Firefighters must wear self-contained breathing apparatus (SCBA).[8]

First Aid Measures: The following flowchart outlines the critical first-aid steps. Medical attention
IS mandatory in all exposure scenarios.

EXPOSURE EVENT

s

Immediate Actions \

Remove contaminated clothing immediately.
Wash skin with soap and plenty of water for 15 min.

/

Move to fresh air.
If breathing is difficult, give oxygen.

Flush eyes with water for at least 15 minutes,
holding eyelids open.

DO NOT induce vomiting.
If conscious, give 2 glasses of water.

CRITICAL EMERGENCY

SEEK IMMEDIATE

MEDICAL ATTENTION
(Bring SDS)

Click to download full resolution via product page

Caption: Emergency First Aid Response Flowchart.

Decontamination and Waste Disposal
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All waste generated from the use of 4-lodopiperidine hydrochloride is considered hazardous.
o Waste Segregation: Maintain separate, clearly labeled, and sealed containers for:

o Solid waste (contaminated gloves, weigh boats, absorbent materials).

o Liquid waste (reaction mother liquors, decontamination rinsates).

» Decontamination: Decontaminate glassware by rinsing with a suitable solvent (e.g.,
methanol), collecting the rinsate as hazardous liquid waste. Follow with a standard wash with
detergent and water.

» Disposal: All waste must be disposed of through an approved hazardous waste management
program, in accordance with local, state, and federal regulations.[8] Do not empty into drains
or mix with other waste streams unless explicitly permitted.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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